N-{5-acetyl-6-[(E)-2-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexenyl)ethenyl]-2-oxo-2H-pyran-3-yl}-4-chlorobenzenecarboxamide

• IUPAC Name: N-[5-acetyl-6-[(E)-2-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)ethenyl]-2-oxopyran-3-yl]-4-chlorobenzamide
• InChI: InChI=1S/C24H22ClNO6/c1-13(27)17-10-18(26-22(30)14-4-6-15(25)7-5-14)23(31)32-21(17)9-8-16-19(28)11-24(2,3)12-20(16)29/h4-10,28H,11-12H2,1-3H3,(H,26,30)/b9-8+
• InChI Key: WKPTXEACONHIHN-CMDGGOBGSA-N
• Canonical SMILES: CC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC=C(C=C2)Cl)C=CC3=C(CC(CC3=O)(C)C)O
• Isomeric SMILES: CC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC=C(C=C2)Cl)/C=C/C3=C(CC(CC3=O)(C)C)O
• Molecular Formula: C24H22ClNO6
• Molecular Weight: 455.9 g/mol
• CAS No.: 341966-10-7

Description

N-{5-acetyl-6-[(E)-2-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexenyl)ethenyl]-2-oxo-2H-pyran-3-yl}-4-chlorobenzenecarboxamide is a useful research compound. Its molecular formula is C24H22ClNO6 and its molecular weight is 455.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted on the synthesis and evaluation of novel compounds with structures related to N-{5-acetyl-6-[(E)-2-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexenyl)ethenyl]-2-oxo-2H-pyran-3-yl}-4-chlorobenzenecarboxamide. Studies include the development of benzenesulfonamide derivatives and their biological evaluation, revealing significant antitumor activity against specific cell lines such as HepG2 and MCF-7. These efforts underscore the potential of such compounds in therapeutic applications, particularly in oncology (Fahim & Shalaby, 2019).

Biological Evaluation

A range of studies focuses on the biological evaluation of related compounds, demonstrating their potential as anticancer and anti-inflammatory agents. For example, novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, highlighting the significance of structural modifications in enhancing biological activity (Rahmouni et al., 2016).

Molecular Docking and Theoretical Studies

Molecular docking and density functional theory (DFT) calculations are employed to understand the interaction mechanisms of these compounds with biological targets. Such studies offer insights into the binding efficiencies and potential therapeutic uses of these molecules, contributing to the rational design of new drugs with improved efficacy (Ergun et al., 2014).

Antimicrobial and Anti-inflammatory Activities

Several compounds, including derivatives of this compound, have been synthesized and assessed for their antimicrobial and anti-inflammatory properties. These studies highlight the potential of such compounds in treating various infections and inflammatory conditions, paving the way for new therapeutic strategies (Kendre, Landge, & Bhusare, 2015).